![molecular formula C19H22N4O3S B2569497 N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide CAS No. 1396747-01-5](/img/structure/B2569497.png)
N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide is a chemical compound that has gained significant attention in scientific research. It is a potential drug candidate that has shown promising results in various studies.
Scientific Research Applications
Synthetic Approaches and Chemical Properties
Research on compounds structurally related to "N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide" often focuses on their synthesis, highlighting the diverse chemical strategies employed to create complex molecules. For example, the synthesis and properties of nicotinic acid derivatives incorporating a tetramethylpiperidine 1-oxyl residue have been explored, demonstrating methods for constructing spin-labeled analogs of nicotinamide, which are valuable for studying biological redox processes (Lifshits et al., 1976).
Catalysis and Reaction Mechanisms
Compounds like "N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide" may also find applications in catalysis, as demonstrated by a study on the copper-catalyzed coupling reaction of (hetero)aryl chlorides and amides. In this context, oxalamide derivatives serve as effective catalysts, broadening the scope of Goldberg amidation reactions (De, Yin, & Ma, 2017).
Biological and Medicinal Chemistry Applications
In the realm of medicinal chemistry, the exploration of nicotinamide derivatives, including those incorporating thiophene groups, can lead to the discovery of compounds with significant biological activities. For instance, the design, synthesis, and evaluation of N-(thiophen-2-yl) nicotinamide derivatives have demonstrated potent fungicidal activities, suggesting the potential of these compounds in agricultural applications (Wu et al., 2022).
Pharmacological Effects and Mechanisms
Understanding the pharmacological effects and mechanisms of action of nicotinamide derivatives extends to various fields, including oncology and metabolic diseases. Research has shown that nicotinamide N-methyltransferase (NNMT) inhibitors, possibly related to the structure of interest, can influence metabolic pathways, suggesting their utility in treating diseases like obesity and cancer (Policarpo et al., 2019).
properties
IUPAC Name |
N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O3S/c24-17(18(25)22-13-16-4-2-10-27-16)21-11-14-5-8-23(9-6-14)19(26)15-3-1-7-20-12-15/h1-4,7,10,12,14H,5-6,8-9,11,13H2,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUNLBLXKWOPEBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CS2)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.